Cas no 944898-81-1 (3-Iodo-4-methoxy-1H-indazole)

3-Iodo-4-methoxy-1H-indazole structure
Product Name:3-Iodo-4-methoxy-1H-indazole
CAS No:944898-81-1
Molecular Formula:C8H7N2OI
Molecular Weight:274.05798
MDL:MFCD10696794
CID:1040474
PubChem ID:70700906
3-Iodo-4-methoxy-1H-indazole Properties
Names and Identifiers
-
- 3-Iodo-4-methoxy-1H-indazole
- 1H-Indazole, 3-iodo-4-Methoxy-
- 3-iodo-4-methoxy-2H-indazole
- DTXSID70743694
- F17790
- 944898-81-1
- AB58183
- SCHEMBL14631557
- DB-348317
-
- MDL: MFCD10696794
- InChIKey: WTBLMJGTCGQTPN-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H7IN2O/c1-12-6-4-2-3-5-7(6)8(9)11-10-5/h2-4H,1H3,(H,10,11)
- SMILES: COC1=CC=CC2=C1C(=NN2)I
Computed Properties
- Exact Mass: 273.96031g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 273.96031g/mol
- Heavy Atom Count: 12
- Complexity: 167
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 37.9Ų
Experimental Properties
- Solubility: Very slightly soluble (0.44 g/l) (25 º C),
- Density: 1.941±0.06 g/cm3 (20 ºC 760 Torr),
3-Iodo-4-methoxy-1H-indazole Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P005XAS-250mg |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95% | 250mg |
$89.00 | 2024-04-19 | |
A2B Chem LLC | AC75636-250mg |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95% | 250mg |
$57.00 | 2024-07-18 | |
Alichem | A269002765-5g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95% | 5g |
$1013.29 | 2023-08-31 | |
Ambeed | A490110-5g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95+% | 5g |
$658.0 | ||
Apollo Scientific | OR305092-1g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 1g |
£595.00 | 2024-05-26 | ||
Chemenu | CM150256-1g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95% | 1g |
$729 | 2021-08-05 | |
Crysdot LLC | CD11006851-1g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95+% | 1g |
$599 | 2024-07-19 | |
eNovation Chemicals LLC | D516325-1g |
1H-Indazole, 3-iodo-4-methoxy- |
944898-81-1 | 95% | 1g |
$298 | 2022-09-07 | |
TRC | I737998-10mg |
3-Iodo-4-Methoxy-1h-Indazole |
944898-81-1 | 10mg |
45.00 | |||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1533019-5g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 98% | 5g |
¥7140.00 |
3-Iodo-4-methoxy-1H-indazole Related Literature
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Xin Yang,Arghya Bhowmik,Tejs Vegge,Heine Anton Hansen Chem. Sci., 2023,14, 3913-3922
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Jikuan Qiu,Yuling Zhao,Huiyong Wang,Guokai Cui,Jianji Wang RSC Adv., 2016,6, 54020-54026
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Zhitian Liu,Yao Wu,Qi Zhang,Xiang Gao J. Mater. Chem. A, 2016,4, 17604-17622
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R. Saranya,G. Arthanareeswaran,A. F. Ismail,N. Lakshmana Reddy,M. V. Shankar,Jihyang Kweon RSC Adv., 2017,7, 15536-15552
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Robert P. Davies,David J. Linton,Ronald Snaith,Andrew E. H. Wheatley Chem. Commun., 2000, 193-194
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Shunsheng Ye,Hongyu Wang,Hailong Wang,Lingxia Chang,Junhu Zhang,Bai Yang J. Mater. Chem. C, 2017,5, 11631-11639
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Matthias Bauer,Sonja Müller,Guido Kickelbick,Helmut Bertagnolli New J. Chem., 2007,31, 1950-1959
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Thomas Lehnert,Songjing Li,Martin A. M. Gijs Lab Chip, 2022,22, 560-572
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S. E. Pérez-Figueroa,Andrés Gallegos-Lozano,Carlos I. Mendoza Soft Matter, 2022,18, 6812-6824
-
Chang Quan Lai,H. Cheng J. Mater. Chem. B, 2014,2, 5982-5991
Recommended suppliers
Amadis Chemical Company Limited
(CAS:944898-81-1)3-Iodo-4-methoxy-1H-indazole

Purity:99%
Quantity:5g
Price($):592.0